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Compound of Interest

Compound Name: Canthaxanthin

Cat. No.: B1668269

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of
canthaxanthin, a keto-carotenoid of significant interest in the pharmaceutical and nutraceutical
industries. This document outlines quantitative solubility data in various organic solvents,
details the experimental protocols for solubility determination, and presents a visual
representation of the experimental workflow.

Executive Summary

Canthaxanthin, a pigment with potent antioxidant properties, is characterized by its lipophilic
nature. Its solubility is a critical parameter for its extraction, purification, formulation, and
delivery in various applications. This guide consolidates available data to provide a clear
understanding of canthaxanthin's solubility profile in a range of common organic solvents. The
data reveals that canthaxanthin exhibits the highest solubility in halogenated hydrocarbons
like trichloromethane and 1,2-dichloroethane, with moderate to low solubility in other organic
solvents such as acetone, ethanol, and methanol.

Quantitative Solubility of Canthaxanthin

The solubility of canthaxanthin is highly dependent on the nature of the solvent and the
temperature. The following table summarizes the mole fraction solubility (x) of canthaxanthin
in several organic solvents at different temperatures, as determined by the synthetic method
with a laser monitoring observation technique.
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Table 1: Mole Fraction Solubility (x) of Canthaxanthin in Various Organic Solvents at Different
Temperatures (K)[1][2][3]

1,2-

Ethyl . Trichlo

Metha Aceton Toluen Cycloh Dichlo
Tempe Ethano Acetat rometh

nol e exane roetha
rature 1 (1015 ane

(1015 * (10n4 * (10M4*  (10n5* ne
(K) * X) (2014 * (101r3 *

X) X) X) X) (1013 *

X) X)
X)

293.15 0.13 0.21 0.52 0.48 1.31 0.69 1.02 1.78
298.15 0.16 0.25 0.63 0.61 1.55 0.83 1.21 2.09
303.15 0.19 0.30 0.76 0.77 1.83 1.00 1.43 2.45
308.15 0.23 0.36 0.91 0.98 2.15 1.20 1.68 2.87
313.15 0.28 0.43 1.09 1.23 2.52 1.44 1.96 3.36
318.15 0.33 0.52 1.31 1.54 2.95 1.73 2.29 3.92
323.15 0.39 0.62 1.57 191 3.45 2.07 2.66 4.56
328.15 0.46 0.74 1.87 2.36 4.02 2.47 3.09 5.30
333.15 0.54 0.88 2.22 2.91 4.68 2.95 3.58 6.14
338.15 0.64 1.05 2.63 3.58 5.44 3.52 4.14 7.10
343.15 0.75 1.25 3.12 4.40 6.32 4.20 4.78 8.20

Data sourced from Qian et al. (2009).

Qualitative Solubility Observations:

o Chloroform: Canthaxanthin is readily soluble in chloroform.[4][5]

o Tetrahydrofuran (THF): Canthaxanthin is reported to be soluble in tetrahydrofuran.[2][3]

o Dimethyl Sulfoxide (DMSO): Canthaxanthin is soluble in DMSO, with one source indicating

a solubility of 33.89 mg/mL, which may require sonication.
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e Water and Ethanol: Due to its nonpolar polyene chain, canthaxanthin is insoluble in polar
solvents like water and has very low solubility in ethanol.[2][3]

e Vegetable Oils: Canthaxanthin is practically insoluble in vegetable oils.[6]

Experimental Protocols

The determination of canthaxanthin solubility is crucial for accurate and reproducible
research. The following sections detail a widely accepted methodology.

Materials and Apparatus

o Canthaxanthin: Purified to = 99% purity.
o Solvents: Analytical grade or higher purity.

e Apparatus:

o

Jacketed glass vessel with a magnetic stirrer.

[¢]

Circulating water bath for temperature control (0.1 K).

[¢]

Laser monitoring system to observe the dissolution of the solid phase.

[e]

Analytical balance (£0.0001 g).

o

Spectrophotometer or High-Performance Liquid Chromatography (HPLC) system for
concentration analysis.

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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